1-(2,2-Diethoxyethoxy)hexane

• CAS No.: 18266-50-7
• Molecular Formula: C12H26O3
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-(2,2-diethoxyethoxy)hexane
• InChI: InChI=1S/C12H26O3/c1-4-7-8-9-10-13-11-12(14-5-2)15-6-3/h12H,4-11H2,1-3H3
• InChI Key: JZUZJJCWIKMTAO-UHFFFAOYSA-N
• SMILES: CCCCCCOCC(OCC)OCC

Description

1-(2,2-Diethoxyethoxy)hexane (CAS 18266-50-7) is an ether derivative with the molecular formula C₁₂H₂₆O₃ and a molecular weight of 218.33 g/mol . Structurally, it consists of a hexyl chain linked to a diethoxyethoxy group (–OCH₂CH₂O–) with two ethoxy substituents (–OCH₂CH₃) at the central oxygen atom. This compound is also known as 2,2-Diethoxyethyl(hexyl) ether and is used in organic synthesis and industrial applications due to its ether-based reactivity and solubility properties .

Key physical properties (estimated):

• Density: ~0.9979 g/cm³ (analogous to its dimethoxy counterpart) .
• Boiling point: Expected to exceed 265°C (based on structural analogs with shorter chains or methoxy groups) .
• Refractive index: ~1.4260 (similar to 1-(2,2-dimethoxyethoxy)hexane) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Methoxy vs. Ethoxy Groups

1-(2,2-Dimethoxyethoxy)hexane (CAS 17597-95-4)

• Molecular formula : C₁₀H₂₂O₃ .
• Molecular weight : 190.28 g/mol .
• Key differences :
  • Replaces ethoxy (–OCH₂CH₃) with methoxy (–OCH₃) groups.
  • Lower molecular weight and slightly reduced lipophilicity compared to the diethoxy analog.
  • Boiling point : 265.8°C (estimate) vs. higher for diethoxy due to increased chain length and molecular weight.
  • Applications : Used as a solvent or intermediate in organic synthesis .

1-Bromo-6-[2-(2-methoxyethoxy)ethoxy]hexane (CAS 646066-49-1)

• Molecular formula : C₁₁H₂₃BrO₃ .
• Molecular weight : 283.2 g/mol .
• Key differences :
  • Bromine substituent introduces higher reactivity in nucleophilic substitution reactions.
  • Methoxyethoxy group reduces steric bulk compared to diethoxyethoxy.

Chain Length and Functional Group Variations

2-Ethoxy-1-hexene (CAS 54844-02-9)

• Molecular formula : C₈H₁₆O .
• Molecular weight : 128.22 g/mol .
• Key differences :
  • Contains a terminal alkene group, enabling polymerization or addition reactions.
  • Lacks the diethoxyethoxy group, resulting in lower boiling point (~128–155°C for similar alkenes) .

(2E)-1,1-Diethoxy-2-hexene (CAS 67746-30-9)

• Molecular formula : C₁₀H₂₀O₂ .
• Molecular weight : 172.27 g/mol .
• Key differences :
  • Conjugated diethyl acetal structure with a double bond (E-configuration).
  • Used in flavor/fragrance industries due to its volatility and aldehyde-derived reactivity .

Cyclic vs. Linear Ethers

(2,2-Diethoxyethoxy)cyclohexane

• Molecular formula : C₁₂H₂₄O₃ (estimated) .
• Key differences :
  • Cyclohexane ring introduces rigidity and reduced solubility in polar solvents.
  • Synthesized in 78% yield via chemoenzymatic methods, highlighting efficient preparation routes for cyclic analogs .

Comparative Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point (°C)	Key Applications
1-(2,2-Diethoxyethoxy)hexane	18266-50-7	C₁₂H₂₆O₃	218.33	Diethoxyethoxy, hexyl	>265 (estimate)	Organic synthesis
1-(2,2-Dimethoxyethoxy)hexane	17597-95-4	C₁₀H₂₂O₃	190.28	Dimethoxyethoxy, hexyl	265.8	Solvent, intermediate
2-Ethoxy-1-hexene	54844-02-9	C₈H₁₆O	128.22	Ethoxy, alkene	~155	Polymer chemistry
(2E)-1,1-Diethoxy-2-hexene	67746-30-9	C₁₀H₂₀O₂	172.27	Diethyl acetal, alkene	~200	Flavor/fragrance industry
1-Bromo-6-[2-(2-methoxyethoxy)ethoxy]hexane	646066-49-1	C₁₁H₂₃BrO₃	283.20	Bromine, methoxyethoxy	N/A	Reactive intermediate

Research Findings and Implications

• Synthetic Utility : Diethoxyethoxy compounds are valuable for their stability and solubility, enabling use as protecting groups or polar aprotic solvents .
• Industrial Relevance : Structural analogs like (2E)-1,1-diethoxy-2-hexene are prioritized in flavor chemistry, while halogenated variants (e.g., bromo derivatives) serve as intermediates in pharmaceuticals .